Cas no 797806-64-5 (3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid)

• Product Name: 3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
• CAS No: 797806-64-5
• MF: C₇H₆F₃N₃O₃S
• MW: 269.201050281525
• MDL: MFCD01232130
• CID: 1068328
• PubChem ID: 655396
• Update Time: 2025-04-20

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• N-(5-Trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid
• 4-oxo-4-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino}butanoic acid
• AC1LCSNH
• CTK7G8300
• F1725-0052
• MolPort-001-951-550
• 3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid
• 3-{[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]carbamoyl}propanoic acid
• A917960
• MS-2075
• cid_655396
• SR-01000323565-1
• SR-01000323565
• MLS000071060
• N-(5-trifluoromethyl-[1,3,4]thiadiazol-2-yl)-succinamic acid, AldrichCPR
• CHEMBL1399230
• BB 0216414
• 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoicacid
• XGB80664
• SDCCGMLS-0025759.P002
• 4-oxidanylidene-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid
• BDBM55999
• HMS2290L15
• EN300-236062
• BAS 00929185
• 4-oxo-4-((5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl)amino)butanoic acid
• SMR000009735
• AKOS000678098
• 4-keto-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butyric acid
• DTXSID40349607
• 797806-64-5
• 4-oxo-4-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]amino]butanoic acid

• MDL： MFCD01232130
• Inchi： 1S/C7H6F3N3O3S/c8-7(9,10)5-12-13-6(17-5)11-3(14)1-2-4(15)16/h1-2H2,(H,15,16)(H,11,13,14)
• InChI Key： PTYFZPOMQNHYHW-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=NN=C1NC(CCC(=O)O)=O

Computed Properties

• Exact Mass: 269.00819672g/mol
• Monoisotopic Mass: 269.00819672g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 120Ų

3-{5-(trifluoromethyl)-1,3,4-thiadiazol-2-ylcarbamoyl}propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides